
A Technical Guide to the Safe Handling of
Pentafluoropropionic Anhydride (PFPA)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentafluoropropionic anhydride

Cat. No.: B1200656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pentafluoropropionic anhydride (PFPA) is a highly reactive and versatile reagent frequently

utilized in chemical synthesis and analytical derivatization.[1][2] Its applications include the

preparation of fluorinated compounds in the pharmaceutical and agrochemical sectors, the

production of high-performance polymers, and the modification of biomolecules.[2] However, its

utility is matched by its significant hazardous properties, including extreme corrosivity and

violent reactivity with water.[3][4][5][6]

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and emergency protocols for Pentafluoropropionic Anhydride to ensure its safe

use in a laboratory setting.

Chemical and Physical Properties
Pentafluoropropionic anhydride is a colorless liquid that is sensitive to moisture.[4][5] Its key

physical and chemical properties are summarized below.
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Property Value

CAS Number 356-42-3[1][2][3][4][5][6][7]

Molecular Formula C₆F₁₀O₃[1][2][5][7]

Molecular Weight 310.05 g/mol [7]

Appearance Colorless liquid[3][4][5]

Density 1.571 - 1.588 g/mL[6][8]

Boiling Point 69-70 °C[4][6]

Water Solubility Reacts violently with water[4][5][6][8]

Stability Moisture sensitive[5][8]

Hazard Identification and Classification
PFPA is classified as a hazardous substance that poses significant health risks upon exposure.

[8] It is a corrosive material that can cause severe burns and damage to tissues.[3][8][9]
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Classification
System

Hazard Code/Rating Description

GHS Classification
Skin

Corrosion/Irritation
Category 1B

Causes severe skin

burns and eye

damage.[5][7]

Serious Eye

Damage/Irritation
Category 1

Causes serious eye

damage.[5]

Acute Inhalation

Toxicity
Category 4

Harmful if inhaled.[5]

[10]

NFPA Rating

(estimated)
Health 3

Can cause serious or

permanent injury.[3]

Flammability 0

Will not burn under

normal fire conditions.

[3]

Instability 0
Normally stable, even

under fire exposure.[3]

Primary Hazards:

Corrosive: Causes severe burns to eyes, skin, and the respiratory and digestive tracts upon

contact.[3][8][9]

Water Reactive: Reacts violently with water, which can generate heat and pressure.[4][5][6]

[8] Contact with moisture should be strictly avoided.

Inhalation Toxicity: Vapors are harmful if inhaled and can cause chemical burns to the

respiratory tract.[3][5] Symptoms may include coughing, shortness of breath, and pulmonary

edema.

Personal Protective Equipment (PPE) and
Engineering Controls
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Due to the hazardous nature of PFPA, stringent engineering controls and a comprehensive

PPE protocol are mandatory.

Engineering Controls:

All work must be conducted in a well-ventilated area, preferably inside a certified laboratory

chemical hood.[3][11][12]

Facilities must be equipped with an accessible eyewash station and a safety shower.[3]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles and a face shield for maximum

protection.[3][9][12]

Skin Protection: Wear a lab coat and a chemical-resistant suit or apron.[9]

Hand Protection: Handle with appropriate chemical-resistant gloves (e.g., nitrile or

neoprene).[9][12] Gloves must be inspected before use and disposed of properly after

handling the chemical.[9]

Respiratory Protection: If working outside of a fume hood or if ventilation is insufficient, a

NIOSH/MSHA-approved respirator is required.[3][4] A full respiratory protection program that

meets OSHA standards should be in place.[3]

Preparation Donning Sequence Doffing Sequence

Verify Fume Hood
Function

Inspect All PPE
for Damage

Don Lab Coat
or Suit

Don Respirator
(if required)

Don Goggles
& Face Shield Don Gloves Remove Gloves

(Proper Technique)
Remove Goggles

& Face Shield
Remove Lab Coat

or Suit
Wash Hands
Thoroughly

Click to download full resolution via product page

Figure 1. Standard workflow for donning and doffing Personal Protective Equipment (PPE).
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Experimental Protocols: Safe Handling, Storage,
and Disposal
Adherence to strict protocols is essential to mitigate the risks associated with PFPA.

Protocol for Safe Handling
Preparation: Before handling, ensure all required PPE is available and in good condition.[12]

Confirm that the chemical fume hood is operational and the work area is clean and

uncluttered.[11][12]

Chemical Transfer: Use only for its designed purpose.[11] When transferring, do so slowly

and carefully to avoid splashes or aerosol generation.[12] Keep containers tightly closed

when not in use.[3]

Reaction Setup: When using PFPA in a reaction, always add the anhydride to the other

reagents slowly. NEVER add water or other reagents to the anhydride, as this can cause a

violent reaction.[8]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3][11]

Decontaminate any equipment that has come into contact with the chemical.

Avoidance of Contact: Do not get the chemical in eyes, on skin, or on clothing.[3] Avoid

breathing vapors or mist.[9] Do not ingest or inhale.[3]

Storage Requirements
Store in a cool, dry, and well-ventilated area designated as a corrosives area.[3][9]

Keep containers tightly closed to prevent contact with moisture.[3] Opened containers must

be carefully resealed and kept upright.[9]

Store away from incompatible materials.[8]
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Figure 2. Logical diagram of materials incompatible with Pentafluoropropionic Anhydride.

Emergency Procedures
Immediate and appropriate action during an emergency is critical to minimizing harm.

Protocol for First Aid
In all cases of exposure, seek immediate medical attention and show the Safety Data Sheet to

the attending physician.[4][9]

Inhalation: Immediately move the victim to fresh air.[3][9] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration, but do NOT use mouth-to-

mouth resuscitation.[3]

Skin Contact: Immediately remove all contaminated clothing and shoes.[9] Flush the affected

skin with large amounts of water for at least 15 minutes.[3][9]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30

minutes, holding the eyelids open.[3] Do not allow the victim to rub their eyes.[3]

Ingestion: Do NOT induce vomiting.[3][9] If the victim is conscious and alert, rinse their

mouth and have them drink 2-4 cupfuls of water or milk.[3]
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Figure 3. General workflow for an emergency first aid response to chemical exposure.

Protocol for Spill and Leak Cleanup
Evacuate: Immediately evacuate personnel from the spill area.[9]

Ventilate: Ensure the area is well-ventilated.
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Protect: Don full personal protective equipment (PPE), including respiratory protection,

before entering the area.[9]

Contain: Prevent the spill from entering drains or waterways.[9]

Absorb: Cover and absorb the spill with an inert, dry material such as sand, vermiculite, or

earth.[3][13] Do NOT use combustible materials.

Collect: Carefully collect the absorbed material into a suitable, closed, and properly labeled

container for hazardous waste disposal.[3][9]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the hazardous waste in accordance with all local, regional, and national

regulations.[4]

Stability and Reactivity
Understanding the reactivity profile of PFPA is crucial for preventing hazardous incidents.

Condition/Material Reactivity Profile

Chemical Stability
Stable under recommended storage conditions;

sensitive to moisture.

Conditions to Avoid
Exposure to moisture, water, and excess heat.

[5]

Incompatible Materials

Water, strong oxidizing agents, strong bases,

alcohols.[5] Reacts with mild steel and zinc,

producing flammable hydrogen gas.[8]

Hazardous Decomposition

Thermal decomposition or combustion can

produce carbon monoxide, carbon dioxide, and

highly toxic hydrogen fluoride gas.[4][10]

Toxicological Information
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The toxicological properties of PFPA have not been fully investigated, but it is known to be

extremely destructive to tissue.[4]

Exposure Route Known Effects

Acute Toxicity

The material is extremely destructive to the

tissues of the mucous membranes, upper

respiratory tract, eyes, and skin.

Inhalation

Causes chemical burns to the respiratory tract.

[3] Symptoms can include a burning sensation,

coughing, wheezing, laryngitis, shortness of

breath, headache, nausea, and pneumonitis.

Skin Contact Causes severe skin burns.[3][9]

Eye Contact Causes severe eye damage and burns.[3][9]

Ingestion
May cause severe and permanent damage to

the digestive tract.[3]

Carcinogenicity
Not listed as a carcinogen by IARC, ACGIH,

NTP, or OSHA.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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